2-(allylthio)-1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazole

• IUPAC Name: 1-(4-fluorophenyl)-5-(3-nitrophenyl)-2-prop-2-enylsulfanylimidazole
• InChI: InChI=1S/C18H14FN3O2S/c1-2-10-25-18-20-12-17(13-4-3-5-16(11-13)22(23)24)21(18)15-8-6-14(19)7-9-15/h2-9,11-12H,1,10H2
• InChI Key: PXBJCHRVUGUUTQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC=C(N1C2=CC=C(C=C2)F)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H14FN3O2S
• Molecular Weight: 355.4 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and the functional groups present. This information can often be found in chemical databases or scientific literature.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The synthesis process is often optimized to increase yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that a compound undergoes. This can include its reactivity with other substances, the conditions under which it reacts, and the products formed.

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, solubility, density, and reactivity. These properties can often be found in chemical databases.

Mechanism of Action

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Safety and Hazards

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Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential uses, and safety implications. This could also include the development of new synthesis methods or applications.